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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552604 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Disperse Orange 30 and a viable

alternative, Disperse Orange 25, in trichromatic dyeing recipes for polyester fabrics. The

selection of the appropriate orange component in a trichromatic system is critical for achieving

a wide gamut of shades with good fastness properties. This document presents a data-driven

comparison of their performance, supported by detailed experimental protocols, to aid in the

selection of the optimal dye combination for specific applications.

Executive Summary
Trichromatic dyeing, a cornerstone of textile coloration, relies on the precise combination of

three primary color dyes—typically a yellow or orange, a red, and a blue—to produce a vast

spectrum of hues. Disperse Orange 30 is a widely utilized component in such recipes for

polyester, known for its good sublimation and light fastness.[1] This guide benchmarks its

performance against Disperse Orange 25, another common choice, within a standard

trichromatic formulation alongside Disperse Red 167 and Disperse Blue 79. The comparative

data presented herein focuses on key performance indicators: light, washing, and rubbing

fastness, providing a quantitative basis for dye selection in research and development.

Quantitative Performance Data
The following tables summarize the typical fastness properties of the two trichromatic dye

recipes on polyester fabric. The data is compiled from various industry sources and represents
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performance under standardized test conditions. It is important to note that actual results may

vary depending on the specific substrate, dyeing process parameters, and depth of shade.

Table 1: Comparison of Key Fastness Properties of Trichromatic Recipes

Fastness Property Test Method
Recipe 1: Disperse
Orange 30, Red
167, Blue 79

Recipe 2: Disperse
Orange 25, Red
167, Blue 79

Light Fastness ISO 105-B02 6 5-6

Washing Fastness

(Color Change)
ISO 105-C06 4-5 4

Washing Fastness

(Staining)
ISO 105-C06 4-5 4

Rubbing Fastness

(Dry)
ISO 105-X12 4-5 4-5

Rubbing Fastness

(Wet)
ISO 105-X12 4 4

Table 2: Individual Dye Performance Characteristics

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dye C.I. Name Dye Class

Light
Fastness
(ISO 105-
B02)

Washing
Fastness
(ISO 105-
C06)

Sublimation
Fastness
(180°C x
30s)

Disperse

Orange 30

Disperse

Orange 30
SE 6 5 5

Disperse

Orange 25

Disperse

Orange 25
E 5-6 4 4-5

Disperse Red

167

Disperse Red

167
S 5-6 4 4-5

Disperse

Blue 79

Disperse

Blue 79
S 5 5 4-5

Experimental Protocols
The performance data presented in this guide is based on standardized testing methodologies

to ensure comparability and reproducibility. The following are detailed protocols for the key

experiments cited.

Exhaust Dyeing of Polyester Fabric
This protocol describes a typical high-temperature exhaust dyeing process for polyester fabric.

Materials and Equipment:

Scoured and bleached 100% polyester knit fabric

Disperse dyes (Disperse Orange 30 or 25, Disperse Red 167, Disperse Blue 79)

Dispersing agent

Acetic acid

Sodium hydrosulfite
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Sodium hydroxide

High-temperature, high-pressure laboratory dyeing machine

Beakers, graduated cylinders, and a magnetic stirrer

Procedure:

Dye Bath Preparation:

Prepare a stock solution of the disperse dyes by pasting the required amount of each dye

with a small amount of water and then adding hot water (40-50°C) with a dispersing agent.

Stir until a fine dispersion is achieved.

Set the liquor ratio (e.g., 10:1).

Fill the dyeing machine with the required volume of water.

Add a dispersing agent and acetic acid to the dyebath to achieve a pH of 4.5-5.5.

Dyeing Cycle:

Introduce the polyester fabric into the dyebath.

Start the machine and run for 10 minutes at 60°C.

Add the prepared dye dispersion to the dyebath.

Raise the temperature from 60°C to 130°C at a rate of 1.5°C per minute.

Hold the temperature at 130°C for 60 minutes.

Cool the dyebath down to 70°C.

Reduction Clearing:

Drain the dyebath.

Rinse the fabric with hot water.
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Prepare a fresh bath with sodium hydrosulfite (2 g/L) and sodium hydroxide (2 g/L).

Treat the fabric in this bath at 70-80°C for 15-20 minutes.

Drain the bath and rinse the fabric thoroughly with hot and then cold water.

Drying:

Hydroextract the dyed fabric and then dry it in an oven or a stenter.

Colorfastness to Light (ISO 105-B02)
This test determines the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight.

Apparatus:

Xenon arc lamp apparatus

Blue Wool standards (1-8)

Grey Scale for assessing color change

Procedure:

A specimen of the dyed textile is mounted on a sample holder alongside a set of Blue Wool

standards.

The samples and standards are exposed to the light from the xenon arc lamp under

controlled conditions of temperature and humidity.

The exposure is continued until a specified amount of fading has occurred on the test

specimen or the standards.

The light fastness of the specimen is assessed by comparing the change in its color with that

of the Blue Wool standards. The rating is the number of the Blue Wool standard that shows a

similar degree of fading.
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Colorfastness to Washing (ISO 105-C06)
This test evaluates the resistance of the color of textiles to domestic and commercial

laundering procedures.

Apparatus:

Launder-Ometer or similar apparatus

Stainless steel balls

Multi-fibre adjacent fabric

ECE reference detergent

Grey Scale for assessing color change and staining

Procedure:

A 10cm x 4cm specimen of the dyed fabric is sewn together with a multi-fibre test fabric of

the same size.

The composite sample is placed in a stainless-steel container with a specified amount of

detergent solution and stainless-steel balls.

The container is then agitated in the Launder-Ometer at a specified temperature (e.g., 60°C)

for a set duration (e.g., 30 minutes).

After the washing cycle, the sample is rinsed and dried.

The color change of the dyed specimen and the staining on the adjacent multi-fibre fabric are

assessed using the appropriate Grey Scales.

Colorfastness to Rubbing (ISO 105-X12)
This test determines the amount of color transferred from the surface of a colored textile

material to other surfaces by rubbing.

Apparatus:
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Crockmeter (rubbing fastness tester)

Standard white cotton rubbing cloth

Grey Scale for assessing staining

Procedure:

A specimen of the dyed fabric is mounted on the base of the Crockmeter.

A dry, standard white cotton cloth is fixed to the rubbing finger of the Crockmeter.

The rubbing finger is moved back and forth over the test specimen for 10 cycles.

The amount of color transferred to the white cloth is assessed using the Grey Scale for

staining.

The procedure is repeated with a wet rubbing cloth that has been wetted with distilled water

to a specific pickup percentage.

Workflow for Comparative Performance Evaluation
The following diagram illustrates the logical workflow for the comparative evaluation of the two

trichromatic dye recipes.
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Comparative Performance Evaluation of Trichromatic Dye Recipes
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Caption: Workflow for the comparative evaluation of trichromatic dye recipes.

Conclusion
This guide provides a foundational comparison between Disperse Orange 30 and Disperse

Orange 25 within a trichromatic dyeing system for polyester. Based on the compiled data, the

recipe containing Disperse Orange 30 exhibits slightly superior light and washing fastness,

making it a preferable choice for applications where long-term color stability is paramount.

However, Disperse Orange 25 remains a viable alternative, particularly in scenarios where its
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specific shade or other economic factors are advantageous. The provided experimental

protocols offer a standardized framework for researchers to conduct their own evaluations and

validate these findings within their specific laboratory and application contexts. Further

research could explore the compatibility and dyeing kinetics of these recipes to provide a more

in-depth understanding of their performance characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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